Cas no 2152673-80-6 (Pyridine, 2,6-bis(phenylmethoxy)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)
Pyridine, 2,6-bis(phenylmethoxy)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyridine, 2,6-bis(phenylmethoxy)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 2,6-bis(benzyloxy)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- 2,6-bis(phenylmethoxy)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Pyridine
- SY326738
- 2,6-Dibenzyloxypyridin-3-boronic acid pinacol ester
- 2,6-Bis(benzyloxy)pyridine-3-boronic Acid Pinacol Ester
- E71855
- 2,6-bis(phenylmethoxy)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- PS-19145
- CS-0369276
- 2,6-dibenzyloxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- DB-163554
- 2152673-80-6
- C25H28BNO4
- MFCD34182898
-
- Inchi: 1S/C25H28BNO4/c1-24(2)25(3,4)31-26(30-24)21-15-16-22(28-17-19-11-7-5-8-12-19)27-23(21)29-18-20-13-9-6-10-14-20/h5-16H,17-18H2,1-4H3
- InChI Key: WPHHXAQXUQVEHH-UHFFFAOYSA-N
- SMILES: C1(OCC2=CC=CC=C2)=NC(OCC2=CC=CC=C2)=CC=C1B1OC(C)(C)C(C)(C)O1
Computed Properties
- Exact Mass: 417.2111385g/mol
- Monoisotopic Mass: 417.2111385g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 7
- Complexity: 544
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.8Ų
Pyridine, 2,6-bis(phenylmethoxy)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1233928-5g |
2,6-bis(benzyloxy)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
2152673-80-6 | 95% | 5g |
$75 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1233928-10g |
2,6-bis(benzyloxy)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
2152673-80-6 | 95% | 10g |
$90 | 2024-06-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1439946-100mg |
2,6-Bis(benzyloxy)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
2152673-80-6 | 98% | 100mg |
¥114 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1439946-250mg |
2,6-Bis(benzyloxy)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
2152673-80-6 | 98% | 250mg |
¥190 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1439946-1g |
2,6-Bis(benzyloxy)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
2152673-80-6 | 98% | 1g |
¥332 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1439946-5g |
2,6-Bis(benzyloxy)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
2152673-80-6 | 98% | 5g |
¥1778 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1439946-10g |
2,6-Bis(benzyloxy)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
2152673-80-6 | 98% | 10g |
¥3108 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1439946-25g |
2,6-Bis(benzyloxy)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
2152673-80-6 | 98% | 25g |
¥6660 | 2023-04-14 | |
| eNovation Chemicals LLC | Y1299178-5G |
2,6-dibenzyloxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
2152673-80-6 | 97% | 5g |
$205 | 2023-09-03 | |
| eNovation Chemicals LLC | Y1299178-10G |
2,6-dibenzyloxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
2152673-80-6 | 97% | 10g |
$85 | 2024-07-21 |
Pyridine, 2,6-bis(phenylmethoxy)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
Additional information on Pyridine, 2,6-bis(phenylmethoxy)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
Comprehensive Analysis of Pyridine, 2,6-bis(phenylmethoxy)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- (CAS No. 2152673-80-6)
The compound Pyridine, 2,6-bis(phenylmethoxy)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- (CAS No. 2152673-80-6) is a highly specialized boron-containing pyridine derivative that has garnered significant attention in recent years due to its unique structural properties and potential applications in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of heterocyclic boronic esters, which are widely recognized for their versatility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and polymer chemistry.
One of the most intriguing aspects of CAS No. 2152673-80-6 is its dual-functional pyridine scaffold, which combines both electron-donating and electron-withdrawing moieties. The presence of 2,6-bis(phenylmethoxy) groups enhances steric hindrance while the 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl moiety provides exceptional stability under various reaction conditions. Researchers have noted its potential as a key intermediate in the synthesis of N-heterocyclic compounds, particularly those targeting kinase inhibitors and bioconjugates.
Recent studies highlight the growing demand for boron-based building blocks like Pyridine, 2,6-bis(phenylmethoxy)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- in proteolysis-targeting chimera (PROTAC) development. This aligns with the current industry focus on targeted protein degradation therapies, where such compounds serve as linker components due to their balanced hydrophobicity and metabolic stability. The compound's boronate ester group also shows promise in bioorthogonal chemistry, enabling selective labeling in live-cell imaging applications.
From a synthetic chemistry perspective, the CAS 2152673-80-6 compound demonstrates remarkable regioselectivity in palladium-catalyzed reactions. Its sterically hindered pyridine core prevents unwanted side reactions while maintaining reactivity at the boron-substituted position. This characteristic has made it valuable for constructing axially chiral biaryls, which are crucial in developing asymmetric catalysts and optically active materials. The compound's thermal stability (up to 180°C in inert atmosphere) further expands its utility in high-temperature polymerization processes.
In the context of green chemistry trends, researchers are investigating CAS No. 2152673-80-6 as a potential atom-economical reagent. Its ability to participate in one-pot multicomponent reactions reduces synthetic steps and waste generation. The phenylmethoxy groups can be selectively cleaved under mild conditions, enabling sequential functionalization strategies that align with sustainable pharmaceutical manufacturing principles. These attributes position the compound as a candidate for flow chemistry applications where process intensification is prioritized.
The spectroscopic characterization of Pyridine, 2,6-bis(phenylmethoxy)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- reveals distinctive 11B NMR signals at 30-32 ppm (characteristic of sp2-hybridized boron) and aromatic proton patterns confirming its structural integrity. Advanced X-ray crystallography studies show a planar pyridine ring with orthogonal benzyl groups, creating a unique molecular architecture that influences both its solid-state packing and solution-phase behavior. These structural insights are driving innovation in crystal engineering and supramolecular chemistry applications.
Emerging applications in electronic materials have brought new attention to CAS 2152673-80-6. Its extended π-conjugation system and boron-mediated charge delocalization make it a candidate for organic semiconductors and electroluminescent materials. Recent patents describe its incorporation into host materials for OLED devices, where the pyridine-boronate combination improves electron transport properties while maintaining high thermal decomposition thresholds. This dual functionality addresses a critical need in flexible electronics development.
Quality control protocols for Pyridine, 2,6-bis(phenylmethoxy)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- typically involve HPLC purity analysis (>98% by area normalization) and residual solvent monitoring according to ICH guidelines. The compound's stability under accelerated degradation conditions (40°C/75% RH for 3 months) supports its use in long-term storage scenarios. These pharmaceutical-grade specifications make it suitable for GMP-compliant synthesis of advanced intermediates.
Future research directions for CAS No. 2152673-80-6 include exploration of its biomedical potential as a boron neutron capture therapy (BNCT) agent and development of water-soluble prodrug derivatives. The compound's structure-activity relationships are being mapped against various biological targets, with preliminary data suggesting interesting selectivity profiles in enzyme inhibition assays. These developments position Pyridine, 2,6-bis(phenylmethoxy)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- as a multifaceted tool in both chemical biology and medicinal chemistry innovation.
2152673-80-6 (Pyridine, 2,6-bis(phenylmethoxy)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-) Related Products
- 1073371-87-5((2-propoxypyridin-3-yl)boronic acid)
- 1083168-84-6(2-Methoxy-5-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)
- 214360-59-5(2,6-Dimethoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)
- 848243-25-4(2-Isopropoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)
- 1256359-03-1(2-(Benzyloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)
- 848243-26-5(2-(Cyclopropylmethoxy)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)
- 1350619-24-7(2-(benzyloxy)-3-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)
- 532391-31-4(2-Methoxy-3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Pyridine)
- 832735-54-3(2-(Benzyloxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)
- 848243-23-2(2-Ethoxy-3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Pyridine)